Cas no 2567498-41-1 (5-chloroimidazo2,1-b1,3thiazole-6-carboxylic acid hydrochloride)

• Product Name: 5-chloroimidazo2,1-b1,3thiazole-6-carboxylic acid hydrochloride
• CAS No: 2567498-41-1
• MF: C₆H₄Cl₂N₂O₂S
• MW: 239.079157829285
• MDL: MFCD32879289
• CID: 5657626
• PubChem ID: 165885416
• Update Time: 2025-06-07

5-chloroimidazo2,1-b1,3thiazole-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27698966
• 2567498-41-1
• 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrochloride
• 5-chloroimidazo2,1-b1,3thiazole-6-carboxylic acid hydrochloride

• MDL： MFCD32879289
• Inchi： 1S/C6H3ClN2O2S.ClH/c7-4-3(5(10)11)8-6-9(4)1-2-12-6;/h1-2H,(H,10,11);1H
• InChI Key： WLKOECNLWJHJCA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2N1C=CS2.Cl

Computed Properties

• Exact Mass: 237.9370539g/mol
• Monoisotopic Mass: 237.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-chloroimidazo2,1-b1,3thiazole-6-carboxylic acid hydrochloride

5-Chloroimidazo[2,1-b]thiazole-6-carboxylic Acid Hydrochloride: A Comprehensive Overview

5-Chloroimidazo[2,1-b]thiazole-6-carboxylic acid hydrochloride, identified by the CAS number 2567498-41-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a fused imidazo[2,1-b]thiazole ring system with a chlorine substituent at position 5 and a carboxylic acid group at position 6, which is further protonated to form its hydrochloride salt.

The synthesis of 5-chloroimidazo[2,1-b]thiazole-6-carboxylic acid hydrochloride typically involves multi-step organic reactions. One common approach is the cyclization of an appropriate thioamide or thioester with a nitrogen-containing precursor under specific conditions. The introduction of the chlorine substituent can be achieved through electrophilic substitution or via nucleophilic aromatic substitution, depending on the reactivity of the intermediate. The final step involves the isolation and purification of the hydrochloride salt, which is often done by adjusting the pH and crystallizing the product.

Recent studies have highlighted the potential of imidazo[2,1-b]thiazole derivatives as promising candidates for drug development. For instance, research has shown that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them potential leads for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, their ability to modulate ion channels and receptors has positioned them as valuable tools in pharmacological research.

The chloro substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. Chlorine atoms are known to enhance lipophilicity and improve drug absorption, which are critical factors in drug design. Furthermore, the presence of the carboxylic acid group provides an opportunity for further functionalization, such as esterification or amidation, allowing for the creation of prodrugs or targeted delivery systems.

In terms of applications, 5-chloroimidazo[2,1-b]thiazole-6-carboxylic acid hydrochloride has been explored as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Its structural versatility makes it a valuable building block in medicinal chemistry. Moreover, its ability to act as a ligand in metalloorganic complexes has opened new avenues for its use in catalysis and materials science.

The latest research findings have also underscored the importance of computational chemistry in understanding the properties of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity towards various therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These insights are paving the way for its application in precision medicine and personalized treatment regimens.

In conclusion, 5-chloroimidazo[2,1-b]thiazole-6-carboxylic acid hydrochloride, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to materials science. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is likely to play an even more significant role in addressing unmet medical needs and driving innovation in related fields.